7a-Methyl-5,7a-dihydro-1H-inden-1-one chemical structure and properties
7a-Methyl-5,7a-dihydro-1H-inden-1-one chemical structure and properties
An In-Depth Technical Guide to the 7a-Methyl-indenone Scaffold: Structure, Properties, and Synthesis of Key Analogs
Introduction: The Versatile 7a-Methyl Hydrindanone Core
The hydrindanone bicyclic system, a fused cyclopentane and cyclohexane ring, forms the structural backbone of numerous natural products, particularly steroids and vitamin D analogs. The introduction of an angular methyl group at the C7a bridgehead position creates a chiral quaternary center, establishing a scaffold of significant interest in asymmetric synthesis and medicinal chemistry. The specific compound, 7a-Methyl-5,7a-dihydro-1H-inden-1-one , represents one of several key isomers within this family, characterized by an α,β-unsaturated ketone (enone) functionality.
While comprehensive experimental data for this precise dihydro-isomer is not extensively documented in primary literature, its structural motif is central to a class of widely studied and synthetically crucial intermediates. This guide provides a detailed technical overview of the 7a-methyl-indenone core, drawing upon authoritative data from closely related and well-characterized analogs to illuminate the structure, properties, synthesis, and applications relevant to researchers and drug development professionals. Understanding this scaffold is paramount for leveraging it as a chiral building block in the synthesis of complex molecular architectures.[1][2]
Chemical Structure and Physicochemical Properties
The defining features of the 7a-methyl-indenone framework are the cis-fused bicyclic system, the stereochemically critical angular methyl group, and the reactive enone system. The placement of the double bond and the stereochemistry of the ring fusion dictate the molecule's three-dimensional conformation and, consequently, its reactivity and biological interactions.
Spectroscopic Characterization Profile
Spectroscopic analysis is essential for confirming the structure of these bicyclic ketones. Based on data from analogous structures like 7a-Methyl-1,2,3,6,7,7a-hexahydro-5H-inden-5-one, the following spectral characteristics are anticipated[3]:
-
¹³C NMR: The spectrum would prominently feature a signal for the carbonyl carbon (C=O) in the downfield region (typically >190 ppm), a quaternary carbon signal for C7a, and distinct signals for the methyl carbon, as well as various methylene (CH₂) and methine (CH) carbons of the fused rings.[3]
-
Mass Spectrometry (MS): In GC-MS analysis of the hexahydro analog, a top peak at m/z 122 is observed, likely corresponding to a characteristic fragmentation pattern of the bicyclic core.[3]
-
Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl group (C=O stretch) would be expected in the range of 1650-1715 cm⁻¹, with the exact frequency depending on the degree of conjugation.
Physicochemical Data Summary
The following table summarizes key computed physicochemical properties for the closely related analog, 7a-Methyl-1,2,3,6,7,7a-hexahydro-5H-inden-5-one, providing a reliable estimate for the properties of the 7a-methyl-indenone class.
| Property | Value | Source |
| Molecular Formula | C₁₀H₁₄O | PubChem[3] |
| Molecular Weight | 150.22 g/mol | PubChem[3] |
| XLogP3 | 1.9 | PubChem[3] |
| Exact Mass | 150.104465066 Da | PubChem[3] |
| Topological Polar Surface Area | 17.1 Ų | PubChem[3] |
Asymmetric Synthesis of the 7a-Methyl-indenone Scaffold
The enantioselective synthesis of angularly substituted hydrindanones is a well-established field, critical for accessing chiral intermediates for natural product synthesis. A powerful and illustrative methodology is the Meyers' bicyclic lactam approach, which allows for the precise, asymmetric installation of the quaternary C7a center.[1][4]
Rationale Behind the Meyers' Methodology
This synthetic strategy is founded on several key principles of organic chemistry:
-
Chiral Auxiliary Control: It employs a chiral bicyclic lactam, such as (+)-1, derived from a readily available amino acid. This auxiliary directs the stereochemical outcome of subsequent alkylation reactions.
-
Sequential Alkylation: The enolate of the chiral lactam is formed using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA). The sequential addition of electrophiles (in this case, methyl iodide followed by an unsaturated dibromide) is stereoselectively guided by the bulky isopropyl group of the auxiliary, which blocks one face of the enolate. The endo-alkylation product is strongly preferred.[1]
-
Reductive Intramolecular Alkylation and Aldol Condensation: The core bicyclic ketone structure is forged through a sequence initiated by potassium hydride (KH) and t-butyllithium (t-BuLi), which generates a 1,4-diketone intermediate. This intermediate then undergoes a spontaneous intramolecular aldol condensation to yield the fused-ring enone system.[1][4]
Detailed Experimental Protocol: Synthesis of (7aS)-7a-Methyl-4,5,7,7a-tetrahydro-1H-indene-2,6-dione
The following protocol, adapted from peer-reviewed literature, details the synthesis of a key dione intermediate that embodies the 7a-methyl-indenone core.[1]
Step 1: Asymmetric Methylation of Chiral Lactam (+)-1
-
Prepare a solution of Lithium Diisopropylamide (LDA) (2.0 M in THF, 110 mL, 0.22 mol) in dry THF (1100 mL) and cool to -78 °C under an inert atmosphere.
-
Add (3S,7aR)-3-Isopropyl-7a-methyltetrahydropyrrolo[2,1-b][1][4]-oxazol-5(6H)-one ((+)-1; 20 g, 0.11 mol) dropwise to the LDA solution and stir for 30 minutes. Rationale: LDA deprotonates the α-carbon to stereoselectively form the enolate.
-
Add methyl iodide (MeI; 46.74 g, 0.33 mol) dropwise. Stir the reaction mixture for 2 hours at -78 °C, then allow it to warm to room temperature.
-
Quench the reaction by adding a saturated aqueous solution of NH₄Cl (50 mL).
-
Purify the residue by column chromatography on silica gel to yield the methylated bicyclic lactam.
Step 2: Alkylation with Dibromide 8
-
Prepare a fresh solution of LDA (2.0 M in THF, 7.5 mL, 20 mmol) in dry THF (100 mL) and cool to -78 °C.
-
Add 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU; 11 mL) and stir for 10 minutes. Rationale: DMPU is a polar aprotic cosolvent that breaks up LDA aggregates, increasing reactivity.
-
Add the methylated lactam mixture (2.0 g, 10.1 mmol) in dry THF (10 mL) dropwise and stir for 2 hours.
-
Add the known dibromide 8 to the reaction mixture to perform the alkylation, yielding a mixture of diastereomers 2a and 2b .
-
Separate the major endo-isomer 2a by chromatography.
Step 3: Formation of the Hydrindanone Core (Meyers' Protocol)
-
Subject the purified major isomer 2a to treatment with potassium hydride (KH) and t-butyllithium (t-BuLi).
-
This sequence yields the diketone 3 , which contains the core 7a-methyl-indenone scaffold.[1][4]
Synthetic Workflow Diagram
Caption: Asymmetric synthesis pathway to the 7a-methyl-indenone core via Meyers' methodology.
Applications in Drug Discovery and Organic Synthesis
The true value of the 7a-methyl-indenone scaffold lies in its application as a versatile chiral building block. Its rigid, stereochemically defined structure makes it an ideal starting point for the total synthesis of complex molecules.
Cornerstone of Steroid Synthesis: The Hajos-Parrish Diketone
A closely related and celebrated analog is the (S)-(+)-Hajos-Parrish diketone ((S)-(+)-2,3,7,7a-Tetrahydro-7a-methyl-1H-indene-1,5(6H)-dione). This compound, accessible via organocatalyzed intramolecular Robinson annulation, has been instrumental in the industrial-scale synthesis of steroids and other optically active compounds. It serves as a testament to the power of using this scaffold to set multiple stereocenters in a controlled fashion. Its applications include the total synthesis of steroidal alkaloids like cortistatins.
Vitamin D Analogs and Beyond
As highlighted in the synthetic work by De Clercq et al., derivatives of the 7a-methyl-indenone core are crucial intermediates in the development of structural analogs of calcitriol, the hormonally active form of vitamin D₃.[1] The ability to precisely modify the fused ring system allows for systematic exploration of structure-activity relationships in these important biological regulators.
The Role of the Methyl Group in Drug Design
The strategic placement of a methyl group is a cornerstone of lead optimization in drug discovery. Introducing a methyl group, as seen in the C7a position, can profoundly impact a molecule's properties[5]:
-
Conformational Rigidity: The angular methyl group locks the cis-fused ring system into a more defined conformation, which can lead to higher binding affinity and selectivity for a biological target.
-
Metabolic Stability: Methyl groups can block sites of metabolic oxidation, increasing the pharmacokinetic half-life of a drug candidate.
-
Physicochemical Properties: Methylation increases lipophilicity, which can modulate properties like cell membrane permeability and oral bioavailability.[5]
The indanone framework itself is found in a wide array of biologically active compounds, including agents with antiviral, anti-inflammatory, anticancer, and neuroprotective properties, making its derivatives a fertile ground for new therapeutic discoveries.[2]
Conclusion
7a-Methyl-5,7a-dihydro-1H-inden-1-one, as part of the broader 7a-methyl-indenone family, represents a structurally rich and synthetically valuable chemical scaffold. While detailed studies on this specific isomer are limited, a comprehensive understanding of its properties, reactivity, and potential can be expertly extrapolated from its well-documented analogs. The demonstrated success of asymmetric synthetic routes, such as the Meyers' methodology, provides researchers with robust tools to access these chiral building blocks. The continued application of this core structure in the total synthesis of steroids, vitamin D analogs, and other complex natural products underscores its enduring importance in the fields of organic chemistry and drug discovery. Future exploration of novel functionalizations of this scaffold will undoubtedly lead to the development of new chemical entities with significant therapeutic potential.
References
-
De Clercq, P. J., et al. (2006). Asymmetric Synthesis of (7aS)-7a-Methyl-4,5,7,7a-tetrahydro-1H-indene-2,6-dione and Useful Derivatives Thereof. Molecules, 11(9), 698-713. Available from: [Link]
-
PubChem. (n.d.). 7a-Methyl-1,2,3,6,7,7a-hexahydro-5H-inden-5-one. National Center for Biotechnology Information. Available from: [Link]
-
ResearchGate. (2006). Asymmetric Synthesis of (7aS)-7a-Methyl-4,5,7,7a-tetrahydro-1H-indene-2,6-dione and Useful Derivatives Thereof. Available from: [Link]
-
NIST. (n.d.). 1H-2-Indenone,2,4,5,6,7,7a-hexahydro-3-(1-methylethyl)-7a-methyl. NIST Chemistry WebBook. Available from: [Link]
-
PubChem. (n.d.). 7-methyl-2,3-dihydro-1H-inden-1-one. National Center for Biotechnology Information. Available from: [Link]
-
Axten, J. M., et al. (2012). Discovery of 7-methyl-5-(1-{[3-(trifluoromethyl)phenyl]acetyl}-2,3-dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (GSK2606414), a potent and selective first-in-class inhibitor of protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK). Journal of Medicinal Chemistry, 55(16), 7193-207. Available from: [Link]
-
Royal Society of Chemistry. (n.d.). Supplementary Information. Available from: [Link]
-
SpectraBase. (n.d.). 1H-Indene, 1-ethylideneoctahydro-7a-methyl-, cis-. Wiley. Available from: [Link]
-
U.S. Environmental Protection Agency. (2025). (7aS)-7a-Methyl-1,4,5,6,7,7a-hexahydro-2H-inden-2-one - Chemical Details. CompTox Chemicals Dashboard. Available from: [Link]
-
NIST. (n.d.). 1H-Inden-1-one, 2,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-. NIST Chemistry WebBook. Available from: [Link]
-
Horwell, D. C., et al. (1983). The synthesis of 8-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]isoquinoline, the 9,10-didehydro-7-methyl-7-aza analogue of ergoline. Journal of the Chemical Society, Perkin Transactions 1, 1545-1552. Available from: [Link]
-
Cytokinetics. (n.d.). HIGHLIGHTS OF PRESCRIBING INFORMATION. Available from: [Link]
-
Preprints.org. (2025). Methyl (1aRS, 7aSR)-7-Formyl-1a-Phenyl-1,1a-Dihydroazirino[2,3-b]Benzo[e][1][6]Thiazine-7a(7H)-Carboxylate. Available from: [Link]
-
Research Square. (2025). Molecular Docking and ADME Analysis of the novel compound... Available from: [Link]
-
PubChem. (n.d.). 1H-Inden-1-one, 2,4,5,6,7,7a-hexahydro-4,4,7a-trimethyl-. National Center for Biotechnology Information. Available from: [Link]
-
Lian, J., et al. (2013). [Application of methyl in drug design]. Yao Xue Xue Bao, 48(8), 1195-208. Available from: [Link]
-
Siodłak, D. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 481-503. Available from: [Link]
- Google Patents. (n.d.). WO2017112719A1 - 6,7-dihydro-5h-pyrrolo[3,4-b]pyridin-5-one allosteric modulators of the m4 muscarinic acetylcholine receptor.
-
MDPI. (2021). Synthesis of 6,7-Dihydro-1H,5H-pyrazolo[1,2-a]pyrazoles by Azomethine Imine-Alkyne Cycloadditions Using Immobilized Cu(II)-Catalysts. Molecules, 26(2), 423. Available from: [Link]
-
University of Nebraska - Lincoln. (2023). Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. DigitalCommons@UNL. Available from: [Link]
Sources
- 1. Asymmetric Synthesis of (7aS)-7a-Methyl-4,5,7,7a-tetrahydro-1H-indene-2,6-dione and Useful Derivatives Thereof - PMC [pmc.ncbi.nlm.nih.gov]
- 2. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
- 3. 7a-Methyl-1,2,3,6,7,7a-hexahydro-5H-inden-5-one | C10H14O | CID 270629 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. 7-Methyl-2,3-dihydro-1H-inden-1-one | 39627-61-7 [sigmaaldrich.com]
